Cas no 5435-36-9 (2-(7-Methyl-1H-indol-3-yl)acetic acid)

• Product Name: 2-(7-Methyl-1H-indol-3-yl)acetic acid
• CAS No: 5435-36-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00047183
• CID: 940811
• PubChem ID: 228473
• Update Time: 2025-05-19

2-(7-Methyl-1H-indol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Methyl-1H-indol-3-yl)acetic acid
• 7-methylindole-3-acetic acid
• C11H11NO2
• (1-Methyl-indol-3-yl)-essigsaeure
• (7-methyl-indol-3-yl)-acetic acid
• 1h-indole-3-acetic acid,7-methyl
• 7-methylindole-3acetic acid
• 7-Methyl-indolyl-3-essigsaeure
• AmbotzHAA8330
• SCHEMBL6284097
• MFCD00047183
• NSC-21427
• PS-18142
• A924119
• SY058614
• CHEMBL232893
• 5435-36-9
• F2169-0464
• CS-0217768
• AKOS005259024
• NSC21427
• DTXSID70281369
• M-3990
• AC6333
• Z1198148795
• EN300-84053
• (7-methyl-1H-indol-3-yl)acetic acid
• 7-Methyl-indole-3-acetic acid

• MDL： MFCD00047183
• Inchi： 1S/C11H11NO2/c1-7-3-2-4-9-8(5-10(13)14)6-12-11(7)9/h2-4,6,12H,5H2,1H3,(H,13,14)
• InChI Key： LNBQFYNLWIFQGI-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C(C)=CC=CC=21)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.299
• Boiling Point: 413.8℃ at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.671
• PSA: 53.09000
• LogP: 2.10340
• Solubility: Not determined

Additional information on 2-(7-Methyl-1H-indol-3-yl)acetic acid

Comprehensive Overview of 2-(7-Methyl-1H-indol-3-yl)acetic acid (CAS No. 5435-36-9): Properties, Applications, and Research Insights

2-(7-Methyl-1H-indol-3-yl)acetic acid (CAS No. 5435-36-9) is a specialized indole derivative with a molecular structure that combines a methyl-substituted indole core with an acetic acid side chain. This unique configuration grants it distinct chemical and biological properties, making it a compound of interest in pharmaceutical research, organic synthesis, and biochemical studies. The 7-methylindole-3-acetic acid scaffold is particularly notable for its potential role in modulating enzymatic activity and serving as a precursor for more complex molecules.

In recent years, the demand for indole-based compounds like 2-(7-Methyl-1H-indol-3-yl)acetic acid has surged due to their relevance in drug discovery. Researchers are actively exploring its applications in designing small-molecule inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine and targeted therapies. The compound’s CAS No. 5435-36-9 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in both industrial and academic settings.

From a synthetic perspective, 2-(7-Methyl-1H-indol-3-yl)acetic acid serves as a versatile intermediate. Its carboxylic acid functional group allows for easy derivatization, enabling the creation of esters, amides, or other conjugates. This flexibility is crucial for optimizing drug-like properties such as solubility and bioavailability. Laboratories often prioritize this compound for structure-activity relationship (SAR) studies, especially in projects focused on neurotransmitter analogs or plant growth regulators.

Environmental and sustainability considerations also play a role in the compound’s appeal. As industries shift toward green chemistry, the efficient synthesis of 2-(7-Methyl-1H-indol-3-yl)acetic acid using catalytic methods or renewable feedstocks has gained attention. Questions like “How to synthesize 7-methylindole-3-acetic acid sustainably?” or “What are the biological targets of indole acetic acid derivatives?” are increasingly common in search queries, highlighting user interest in both practical and theoretical aspects.

Analytical characterization of CAS No. 5435-36-9 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and validate structural integrity, which are critical for reproducible research. The compound’s UV-Vis absorption profile and pKa values are also well-documented, aiding in its application across diverse experimental conditions.

In summary, 2-(7-Methyl-1H-indol-3-yl)acetic acid represents a multifaceted tool for modern chemistry and life sciences. Its combination of synthetic accessibility, functional versatility, and biological relevance positions it as a valuable asset for researchers tackling challenges in drug development, agricultural chemistry, and beyond. As scientific inquiries evolve, this compound is likely to remain at the forefront of high-value chemical innovations.